Cas no 1190014-76-6 (2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-chloro-4-methylphenyl)acetamide)

• Product Name: 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-chloro-4-methylphenyl)acetamide
• CAS No: 1190014-76-6
• MF: C₂₆H₂₀ClFN₄O₂
• MW: 474.914008140564
• CID: 5391317
• Update Time: 2025-05-25

2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-chloro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloro-4-methylphenyl)-8-fluoro-3,4-dihydro-4-oxo-3-(phenylmethyl)-5H-pyrimido[5,4-b]indole-5-acetamide
• 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-chloro-4-methylphenyl)acetamide

• Inchi： 1S/C26H20ClFN4O2/c1-16-7-9-21(20(27)11-16)30-23(33)14-32-22-10-8-18(28)12-19(22)24-25(32)26(34)31(15-29-24)13-17-5-3-2-4-6-17/h2-12,15H,13-14H2,1H3,(H,30,33)
• InChI Key： QPEWPSANGXBMKM-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C=C2Cl)=O)C2=C(C=C(F)C=C2)C2N=CN(CC3=CC=CC=C3)C(=O)C1=2

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.92±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-chloro-4-methylphenyl)acetamide

Compound CAS No. 1190014-76-6: A Comprehensive Overview

The compound with CAS No. 1190014-76-6, named 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-chloro-4-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidoindole derivatives, which have been extensively studied for their biological activities, particularly as kinase inhibitors and potential anticancer agents.

Recent advancements in structural elucidation and computational modeling have shed light on the molecular mechanisms underlying the bioactivity of this compound. The pyrimido[5,4-b]indole core is a key structural feature that contributes to its ability to interact with specific protein targets, such as tyrosine kinases and serine/threonine kinases. These interactions are critical in modulating cellular signaling pathways that are often dysregulated in various pathological conditions, including cancer.

The substitution pattern of this compound plays a pivotal role in determining its pharmacokinetic properties and therapeutic potential. The presence of a benzyl group at position 3 of the pyrimidoindole ring enhances the molecule's lipophilicity, which is essential for its absorption and distribution within biological systems. Additionally, the fluorine atom at position 8 introduces electronic effects that can fine-tune the molecule's binding affinity to its target proteins.

One of the most promising applications of this compound lies in its ability to inhibit protein kinase activity, which has been implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Recent studies have demonstrated that this compound exhibits selective inhibition against specific kinases, such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase), making it a potential candidate for targeted therapies.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the construction of the pyrimidoindole core through cyclization reactions and subsequent functionalization to introduce substituents at strategic positions. The use of advanced techniques such as microwave-assisted synthesis and continuous flow chemistry has significantly improved the efficiency and scalability of this process.

In terms of pharmacokinetics, this compound demonstrates favorable properties such as moderate solubility and acceptable permeability, which are essential for oral bioavailability. However, further optimization may be required to enhance its stability and reduce potential off-target effects.

Recent research has also explored the potential of this compound as a pro-drug or as part of a combination therapy regimen. By leveraging its unique chemical structure, scientists are investigating ways to enhance its therapeutic index while minimizing adverse effects.

In conclusion, the compound with CAS No. 1190014-76-6 represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its promising biological activity profiles, position it as a valuable tool in the development of novel therapeutic agents for treating complex diseases such as cancer and inflammatory disorders.